molecular formula C10H12O4 B8742300 4-[1,3]Dioxolan-2-yl-2-methoxyphenol CAS No. 85377-07-7

4-[1,3]Dioxolan-2-yl-2-methoxyphenol

Cat. No.: B8742300
CAS No.: 85377-07-7
M. Wt: 196.20 g/mol
InChI Key: JPRROYHZESYOIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[1,3]Dioxolan-2-yl-2-methoxyphenol is a phenolic derivative featuring a 1,3-dioxolane ring attached to the aromatic core at the 4-position and a methoxy group at the 2-position. The 1,3-dioxolane moiety is a five-membered cyclic ether, which confers stereoelectronic effects and influences solubility and reactivity.

Properties

CAS No.

85377-07-7

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

4-(1,3-dioxolan-2-yl)-2-methoxyphenol

InChI

InChI=1S/C10H12O4/c1-12-9-6-7(2-3-8(9)11)10-13-4-5-14-10/h2-3,6,10-11H,4-5H2,1H3

InChI Key

JPRROYHZESYOIE-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C2OCCO2)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Features

The compound’s closest analogs include:

  • 4-Phenyl-1,3-dioxolan-2-one (CAS 90970-80-2): A cyclic carbonate with a phenyl substituent at the 4-position. Unlike the target compound, it lacks the phenolic hydroxyl and methoxy groups, but shares the 1,3-dioxolane backbone .
  • 4-(4-Methylphenyl)-1,3-dioxolan-2-one (CAS 201403-01-2): Incorporates a methyl-substituted phenyl group, which may alter crystallinity and thermal stability .

Key Structural Differences :

  • The phenolic hydroxyl group in 4-[1,3]Dioxolan-2-yl-2-methoxyphenol increases acidity (pKa ~10 for phenolic OH) compared to carbonate analogs (pKa ~12–14 for cyclic carbonates).
  • The methoxy group introduces ortho-directing effects in electrophilic substitution reactions, a feature absent in non-aromatic dioxolan-2-one derivatives.

Physical Properties (Hypothetical Comparison)

Compound Substituents Melting Point (°C, estimated) Solubility (Polarity)
4-[1,3]Dioxolan-2-yl-2-methoxyphenol 2-OCH₃, 4-dioxolane, 1-OH 80–100 (predicted) Moderate in polar solvents
4-Phenyl-1,3-dioxolan-2-one 4-Ph 85–90 (literature) Low in water, high in acetone
4,5-Diphenyl-1,3-dioxolan-2-one 4-Ph, 5-Ph 120–125 Insoluble in water, soluble in DCM

Notes:

  • The phenolic hydroxyl in the target compound likely enhances water solubility relative to carbonate analogs.
  • Steric hindrance from diphenyl groups in 4,5-diphenyl-1,3-dioxolan-2-one reduces solubility compared to mono-substituted derivatives.

Chemical Reactivity

  • Hydrolysis : Cyclic carbonates (e.g., 4-phenyl-1,3-dioxolan-2-one) undergo hydrolysis to form diols and CO₂ under basic conditions. In contrast, the dioxolane ether in the target compound is more resistant to hydrolysis, requiring stronger acids or prolonged heating .
  • Thermal Stability : Carbonates (e.g., 4,5-diphenyl-1,3-dioxolan-2-one) may decompose at lower temperatures (~150°C) due to CO₂ release, whereas the dioxolane ether is stable up to ~200°C.

Research Findings and Limitations

  • Structural analogs like 4-phenyl-1,3-dioxolan-2-one could be analyzed using SHELXL for comparative bond-length and angle studies .
  • Chirality and Enantiomer Analysis : The enantiomorph-polarity estimation methods described by Flack () could apply to chiral dioxolane derivatives. However, the target compound’s stereochemical properties remain uncharacterized in the evidence .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.